4-Chloro-6-methyl-5-pyridin-2-ylethynyl-pyrimidin-2-ylamine

• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 4-chloro-6-methyl-5-(2-pyridin-2-ylethynyl)pyrimidin-2-amine
• InChI: InChI=1S/C12H9ClN4/c1-8-10(11(13)17-12(14)16-8)6-5-9-4-2-3-7-15-9/h2-4,7H,1H3,(H2,14,16,17)
• InChI Key: ADMNZRPKDPMYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)Cl)C#CC2=CC=CC=N2

Description

4-Chloro-6-methyl-5-pyridin-2-ylethynyl-pyrimidin-2-ylamine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound is synthesized according to general procedure GP2 starting from 1.5 g (5.6 mmol) 4-chloro-5-iodo-6-methyl-pyrimidin-2-ylamine (GP3) and 0.84 mL (8.4 mmol) 2-ethynyl-pyridine using 106 mg (0.57 mmol) CuI, 390 mg (0.56 mmol) PdCl2(PPh3)2 and 7.8 mL (56 mmol) triethylamine in 10 mL dry DMF. Additional amounts are added after 24 h and 48 h reaction time, respectively. For the work-up the solvent is removed in vacuo and the product is purified by chromatography on silica gel using a DCM/MeOH gradient. Yield: 2.0 g (>100%, approximately 70% pure).